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Compound of Interest

Compound Name: 2-Hydroxyethyl formate

CAS No.: 628-35-3

Cat. No.: B1216225

Get Quote

An In-depth Technical Guide to the Molecular Structure of 2-Hydroxyethyl formate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive examination of the molecular structure of 2-
Hydroxyethyl formate. By delving into its chemical identity, spectroscopic signature, and

physicochemical properties, this document serves as a critical resource for professionals

requiring a deep understanding of this bifunctional molecule.

Fundamental Chemical Identity
2-Hydroxyethyl formate, a notable organic compound, is structurally characterized as the

monoester of ethylene glycol and formic acid.[1] This unique arrangement, featuring both a

primary hydroxyl group and a formate ester, imparts a distinct reactivity profile, making it a

versatile intermediate in organic synthesis.[1]

Nomenclature and Chemical Identifiers
The compound is systematically named 2-hydroxyethyl formate according to the International

Union of Pure and Applied Chemistry (IUPAC) nomenclature.[1][2] This name precisely

describes the molecular architecture: a formate group attached to a 2-hydroxyethyl moiety.[1] It
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is also widely known by several synonyms, including "Glycol monoformate" and "1,2-Ethanediol

monoformate," which highlight its derivation from ethylene glycol.[1][2][3][4]

Identifier Value Source

IUPAC Name 2-hydroxyethyl formate [1][2]

CAS Number 628-35-3 [1][3][4]

Molecular Formula C₃H₆O₃ [1][2][3][4]

Molecular Weight 90.08 g/mol [1][2][3]

SMILES C(COC=O)O [1][2][5]

InChI
InChI=1S/C3H6O3/c4-1-2-6-3-

5/h3-4H,1-2H2
[1][2][4]

InChIKey
UKQJDWBNQNAJHB-

UHFFFAOYSA-N
[1][2][5]

Molecular Structure Visualization
The structural arrangement of 2-Hydroxyethyl formate consists of a two-carbon ethylene

backbone. One terminus is functionalized with a primary alcohol (-OH), while the other is ester-

linked to a formyl group (-OCHO). This bifunctional nature is central to its chemical behavior.

Caption: 2D structure of 2-Hydroxyethyl formate.

Physicochemical Properties
The presence of both a hydroxyl group capable of hydrogen bonding and a polar ester group

dictates the physical properties of 2-Hydroxyethyl formate. It is a colorless liquid with a boiling

point of approximately 175-180 °C.[3][4][6] Its miscibility with water and other polar solvents is

a direct consequence of its hydrogen bonding capabilities.
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Property Value Source

Appearance Colorless liquid [1][7]

Boiling Point ~175.1 - 180 °C [3][4][7]

Density ~1.136 - 1.1839 g/cm³ [3][4]

Flash Point ~77.8 °C [4][7]

Refractive Index ~1.404 [4][7]

Spectroscopic Elucidation of Molecular Structure
The definitive confirmation of the 2-Hydroxyethyl formate structure relies on a combination of

spectroscopic techniques. Each method provides unique insights into the molecule's functional

groups and atomic connectivity.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is paramount for elucidating the carbon-hydrogen framework.

¹H NMR (Proton NMR): The proton spectrum provides a distinct fingerprint.

Formyl Proton (H-C=O): A singlet is expected around 8.0 ppm, characteristic of a formate

proton.

Methylene Group (-O-CH₂-): A triplet is anticipated around 4.2 ppm, coupled to the

adjacent methylene group.

Methylene Group (-CH₂-OH): A triplet is expected near 3.8 ppm, coupled to the other

methylene group.

Hydroxyl Proton (-OH): A broad singlet, whose chemical shift is concentration and solvent-

dependent.

¹³C NMR (Carbon NMR): The carbon spectrum confirms the number and type of carbon

environments.
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Carbonyl Carbon (C=O): A signal is expected in the downfield region, typically around 160-

170 ppm.

Methylene Carbon (-O-CH₂-): A signal is anticipated around 65-70 ppm.

Methylene Carbon (-CH₂-OH): A signal is expected around 60-65 ppm.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the key functional groups based on their vibrational

frequencies.

O-H Stretch: A broad and strong absorption band is observed in the region of 3200-3600

cm⁻¹, which is characteristic of the hydroxyl group's hydrogen bonding.

C=O Stretch: A sharp and very strong absorption band appears around 1720 cm⁻¹, indicative

of the ester carbonyl group.

C-O Stretch: One or more strong bands are present in the 1000-1300 cm⁻¹ region,

corresponding to the C-O single bonds of the ester and alcohol moieties.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern,

further confirming the structure.

Molecular Ion Peak ([M]⁺): The mass spectrum would show the molecular ion peak at an m/z

ratio corresponding to the molecular weight of 90.08 g/mol .[1][2][3]

Fragmentation: Common fragmentation pathways would involve the loss of small neutral

molecules or radicals, such as the loss of the formyl group or cleavage of the ethylene chain,

providing further structural evidence.
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2-Hydroxyethyl Formate Sample
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Caption: Workflow for spectroscopic structural elucidation.

Synthesis and Chemical Reactivity
Synthesis Protocols
The most common laboratory and industrial synthesis of 2-Hydroxyethyl formate is the direct

esterification of ethylene glycol with formic acid, often facilitated by an acid catalyst to

accelerate the reaction.[1]

Protocol: Acid-Catalyzed Esterification

Reactant Charging: In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, combine ethylene glycol (1.0 eq) and formic acid (1.1 eq).

Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-

toluenesulfonic acid (0.01-0.05 eq).

Reaction: Heat the mixture to reflux. The progress of the reaction can be monitored by

techniques like TLC or GC to observe the consumption of starting materials and the

formation of the product.
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Work-up: After completion, cool the reaction mixture to room temperature. Neutralize the acid

catalyst with a mild base (e.g., sodium bicarbonate solution).

Extraction & Purification: Extract the product into an organic solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it

under reduced pressure.

Final Purification: Purify the crude product by vacuum distillation to obtain pure 2-
Hydroxyethyl formate.

Core Reactivity
The molecule's reactivity is governed by its two functional groups:

Hydrolysis: The ester linkage is susceptible to hydrolysis under either acidic or basic

conditions, yielding ethylene glycol and formic acid.[1] This reaction is significant in

understanding its environmental degradation and metabolic pathways.[1]

Nucleophilic Reactions: The molecule can react with various nucleophiles, making it a

versatile building block in the synthesis of more complex molecules, including

pharmaceuticals and agrochemicals.[1]

Further Esterification: The free hydroxyl group can undergo further esterification or other

reactions typical of primary alcohols.

Applications in Research and Development
Due to its unique properties, 2-Hydroxyethyl formate is utilized in several fields:

Chemical Intermediate: It serves as a precursor in the synthesis of other valuable chemicals.

[1] For instance, it has been explored for synthesizing ethylene carbonate, a component in

lithium-ion battery electrolytes.[1]

Solvent: Its ability to dissolve a range of compounds makes it a useful solvent in certain

organic reactions.[1]

Formylating Agent: It has potential as a formylating agent to introduce a formyl group into

other molecules.[1]
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Industrial Uses: It is also used as a functional fluid in closed systems and as a pH-regulating

agent in some industrial processes.[2]

Safety and Handling
2-Hydroxyethyl formate is considered an irritant.[2] Standard laboratory safety protocols

should be strictly followed.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses

with side-shields, and a lab coat.[8][9][10]

Handling: Handle in a well-ventilated area to avoid inhalation of vapors.[10][11] Avoid contact

with skin and eyes.[8][10][11]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials like strong acids and bases.[10][11]

Conclusion
The molecular structure of 2-Hydroxyethyl formate is defined by the strategic placement of a

hydroxyl and a formate ester group on an ethylene backbone. This arrangement is definitively

confirmed through a suite of spectroscopic methods, including NMR, IR, and mass

spectrometry. The interplay between these two functional groups dictates its physicochemical

properties, reactivity, and its utility as a versatile intermediate in chemical synthesis and various

industrial applications. A thorough understanding of this structure is essential for its effective

and safe application in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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